Cas no 17127-48-9 (Glaziovine)

Glaziovine structure

Product Name:Glaziovine

CAS No:17127-48-9

MF:C₁₈H₁₉NO₃

MW:297.348365068436

CID:168197

PubChem ID:65631

Update Time:2025-04-19

Glaziovine Chemical and Physical Properties

Names and Identifiers

- Spiro[2,5-cyclohexadiene-1,7'(1'H)-cyclopent[ij]isoquinolin]-4-one,2',3',8',8'a-tetrahydro-6'-hydroxy-5'-methoxy-1'-methyl-
- Glaziovine
- Spiro[2,5-cyclohexadiene-1,7'(1'H)-cyclopent[ij]isoquinolin]-4-one,2',3',8',8'a-tetrahydro-6'-...
- (+-)-Glaziovin
- Glaziovina
- Glaziovina [inn-spanish]
- Glaziovinum
- Glaziovinum [inn-latin]
- N-Methyl-crotsparin
- N-methylcrotsparine
- Unii-ke7J8A65p6
- Ai3-34588
- Nsc 146052
- (±)-2',3',8',8'a-Tetrahydro-6'-hydroxy-5'-methoxy-1'-methylspiro[2,5-cyclohexadiene-1,7'(1'H)-cyclopent[ij]isoquinolin]-4-one
- (±)-2',3',8',8'a-Tetrahydro-6'-hydroxy-5'-methoxy-1'-methylspiro[2,5-cyclohexadiene-1,7'(1'H)-cyclopenta[ij]isoquinoline]-4-one
- 2,3,4,6-TETRA-O-BENZOYL-ALPHA-D-GLUCOPYRANOSYLBROMIDE
- P.M. 297
- Glaziovine, (.+-.)-
- NCI60_000910
- Spiro[2,7'(1'H)-cyclopent[ij]isoquinolin]-4-one, 2',3',8',8'a-tetrahydro-6'-hydroxy-5'-methoxy-1'-methyl-, (.+-.)-
- C09457
- AC1L9CHE
- (+/-)-2',3',8',8a'-Tetrahydro-6'-hydroxy-5'-methoxy-1'-methylspiro[2,5-cyclohexadiene-1,7'(1'H)-cyclopent[ij]isoquinolin]-4-one
- glaziovinae
- DTXSID90864739
- KE7J8A65P6
- AKOS022181549
- (.+-.)-Glaziovine
- 6'-Hydroxy-5'-methoxy-1'-methyl-2',3',8',8a'-tetrahydro-1'H-spiro[cyclohexa[2,5]diene-1,7'-cyclopenta[ij]isoquinolin]-4-one
- Glaziovine, L-
- NSC141545
- Glaziovine [INN]
- NSC-141545
- SCHEMBL554440
- CHEMBL1980854
- 11-hydroxy-10-methoxy-5-methylspiro[5-azatricyclo[6.3.1.04,12]dodeca-1(12),8,10-triene-2,4'-cyclohexa-2,5-diene]-1'-one
- Suavedol
- (+-)-Glaziovine
- CS-0065995
- HY-116590
- Spiro(2,5-cyclohexadiene-1,7'(1'H)-cyclopent(ij)isoquinolin)-4-one, 2',3',8',8'a-tetrahydro-6'-hydroxy-5'-methoxy-1'-methyl-, (+-)-
- Crotsparine, 6-methyl-
- NSC-146052
- NS00124424
- Spiro[2,7'(1'H)-cyclopent[ij]isoquinolin]-4-one, 2',3',8',8'a-tetrahydro-6'-hydroxy-5'-methoxy-1'-methyl-, (S)-
- (+/-)-Glaziovine
- NSC146052
- 17127-48-9
- Inchi： 1S/C18H19NO3/c1-19-8-5-11-9-14(22-2)17(21)16-15(11)13(19)10-18(16)6-3-12(20)4-7-18/h3-4,6-7,9,13,21H,5,8,10H2,1-2H3
- InChI Key： PNJUPRNTSWJWAX-UHFFFAOYSA-N
- SMILES： OC1C(=CC2CCN(C)C3C=2C=1C1(C=CC(C=C1)=O)C3)OC

Computed Properties

Exact Mass: 297.13600
Monoisotopic Mass: 297.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.2
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.77000
LogP: 2.20430

Glaziovine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	G253645-1mg	Glaziovine	17127-48-9	1mg	$ 250.00	2022-06-04
TRC	G253645-2.5mg	Glaziovine	17127-48-9	2.5mg	$ 390.00	2022-06-04
TRC	G253645-5mg	Glaziovine	17127-48-9	5mg	$ 825.00	2022-06-04

Glaziovine Related Literature

1. Studies on proaporphine and aporphine alkaloids. Part V. Synthesis of (±)-glaziovine by 8,1′-ring closure of 1-benzylisoquinoline derivatives

Cesare Casagrande,Luigi Canonica J. Chem. Soc. Perkin Trans. 1 1975 1647
2. Total syntheses of (±)-glaziovine and (±)-pronuciferine by phenolic oxidative coupling

T. Kametani,H. Yagi J. Chem. Soc. C 1967 2182
3. Studies on proaporphine and aporphine alkaloids. Part VI. Synthesis of (±)-glaziovine by spiran ring construction on a cyclopent[ij]isoquinoline; stereochemistry of reduced proaporphines

Cesare Casagrande,Luigi Canonica,Giuliana Severini-Ricca J. Chem. Soc. Perkin Trans. 1 1975 1652
4. Studies on the syntheses of heterocyclic compounds. Part CDXLIII. An alternative synthesis of (±)-glaziovine by photolysis and phenolic oxidation

T. Kametani,S. Shibuya,T. Nakano,K. Fukumoto J. Chem. Soc. C 1971 3818
5. A total synthesis of (±)-glaziovine by phenolic oxidative coupling

T. Kametani,H. Yagi Chem. Commun. (London) 1967 366